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Compound of Interest

Compound Name: AR-C67085

Cat. No.: B605564 Get Quote

Disclaimer: This document provides a summary of available information and general safety

guidelines for the handling of AR-C67085. Specific toxicological properties of this compound

have not been extensively documented and, as such, it should be handled as a substance of

unknown toxicity. All laboratory personnel must adhere to the safety protocols established by

their institution and the Occupational Safety and Health Administration (OSHA). This guide is

intended for use by trained professionals in a controlled laboratory setting.

Introduction
AR-C67085 is a potent and selective antagonist of the P2Y12 receptor, playing a crucial role in

research related to platelet aggregation and thrombosis. As a valuable tool in drug

development and scientific investigation, it is imperative that researchers, scientists, and all

laboratory personnel are knowledgeable about the appropriate safety and handling procedures

for this compound. Due to the limited availability of specific safety data, a cautious approach,

treating AR-C67085 as a potentially hazardous substance, is mandatory.

Physicochemical and General Safety Data
While specific quantitative toxicological data for AR-C67085 is not publicly available, the

following table summarizes its known physicochemical properties and general safety

recommendations.
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Property Value/Recommendation Source

Chemical Name

2-[[2-Chloro-6-[[(4,5,6,7-

tetrahydrothieno[3,2-c]pyridin-

5-

yl)amino]carbonyl]phenyl]amin

o]adenosine-5'-(N-

ethyl)uronamide

N/A

CAS Number 164992-25-0 [1]

Molecular Formula C14H22Cl2N5O12P3S [1]

Molecular Weight 648.23 g/mol [1]

Appearance Solid [1]

Storage Store at -20°C. [1]

Solubility Soluble in DMSO N/A

Hazard Statement
For research use only. Not for

human or veterinary use.
[1][2]

Toxicity

Unknown. Treat as a

potentially hazardous

substance.

N/A

Hazard Identification and General Precautions
Given the lack of specific toxicity data, AR-C67085 should be handled with the universal

precautions applied to chemicals of unknown hazard. The primary routes of potential exposure

are inhalation, ingestion, and skin or eye contact.

General Handling Precautions:

Work with AR-C67085 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[3]

Avoid the generation of dust or aerosols.
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Keep containers tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves have been worn.[4]

Do not eat, drink, or smoke in areas where the compound is handled, stored, or processed.

[4]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling AR-
C67085:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile).

Body Protection A laboratory coat.

Respiratory Protection

Not generally required if handled in a fume

hood. If aerosols may be generated outside of a

hood, a NIOSH-approved respirator is

necessary.

Storage and Disposal
Storage:

Store AR-C67085 in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature is -20°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:
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Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Contaminated packaging should be treated as hazardous waste.

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Experimental Protocols
No specific experimental protocols for the safety assessment of AR-C67085 were found in the

public domain. It is the responsibility of the principal investigator to develop and implement a

comprehensive Chemical Hygiene Plan (CHP) as mandated by OSHA's standard on

Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[5][6]

This plan should detail standard operating procedures for the safe use of AR-C67085,

including engineering controls, personal protective equipment, and emergency procedures.
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Visualized Safety Workflow
The following diagram illustrates a general workflow for the safe handling of a research

chemical with unknown toxicity, such as AR-C67085.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Safe Handling Workflow for AR-C67085
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Caption: A logical workflow for safely handling AR-C67085 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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